Cas no 337905-17-6 (N-(but-3-yn-1-yl)hydroxylamine)

N-(but-3-yn-1-yl)hydroxylamine structure
337905-17-6 structure
Product Name:N-(but-3-yn-1-yl)hydroxylamine
CAS No:337905-17-6
Molecular Formula:C4H7NO
Molecular Weight:85.1045
MDL:MFCD34551132
CID:3943323
PubChem ID:10219373

N-(but-3-yn-1-yl)hydroxylamine Properties

Names and Identifiers

    • 3-Butyn-1-amine, N-hydroxy-
    • N-(but-3-yn-1-yl)hydroxylamine(WXG02767)
    • N-(but-3-yn-1-yl)hydroxylamine
    • DTXSID701312269
    • EN300-33051181
    • 337905-17-6
    • N-Hydroxy-3-butyn-1-amine
    • MDL: MFCD34551132
    • InChIKey: QHVFOYQMSXYDOS-UHFFFAOYSA-N
    • Inchi: InChI=1S/C4H7NO/c1-2-3-4-5-6/h1,5-6H,3-4H2

Computed Properties

  • Exact Mass: 85.052763847Da
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 85.052763847Da
  • Heavy Atom Count: 6
  • Complexity: 61.2
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -0.1
  • Topological Polar Surface Area: 32.3Ų

N-(but-3-yn-1-yl)hydroxylamine Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Enamine
EN300-33051181-0.05g
N-(but-3-yn-1-yl)hydroxylamine
337905-17-6 95.0%
0.05g
$912.0 2025-03-18

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